Cas no 1270333-33-9 (3-Pyrrolidin-2-yl-pyridin-2-ol)

• Product Name: 3-Pyrrolidin-2-yl-pyridin-2-ol
• CAS No: 1270333-33-9
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5981244
• PubChem ID: 55293976
• Update Time: 2025-06-03

3-Pyrrolidin-2-yl-pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidin-2-yl-pyridin-2-ol
• 3-Pyrrolidin-2-yl-1H-pyridin-2-one
• 3-(pyrrolidin-2-yl)-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-(2-pyrrolidinyl)-
• AKOS006368586
• EN300-24500351
• 1270333-33-9
• 3-(pyrrolidin-2-yl)pyridin-2-ol
• SCHEMBL23373178

• Inchi： 1S/C9H12N2O/c12-9-7(3-1-6-11-9)8-4-2-5-10-8/h1,3,6,8,10H,2,4-5H2,(H,11,12)
• InChI Key： QOSIAVJXAGYOCP-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C1CCCN1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 407.4±45.0 °C(Predicted)
• pka: 12.16±0.10(Predicted)

Additional information on 3-Pyrrolidin-2-yl-pyridin-2-ol

Introduction to 3-Pyrrolidin-2-yl-pyridin-2-ol (CAS No. 1270333-33-9)

3-Pyrrolidin-2-yl-pyridin-2-ol (CAS No. 1270333-33-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as (1S,5R)-6,6-dimethylbicyclo[3.1.1]heptan-2-one oxime, is a member of the pyrrolidine and pyridine family, which are widely studied for their diverse biological activities.

The chemical structure of 3-Pyrrolidin-2-yl-pyridin-2-ol features a pyrrolidine ring fused to a pyridine ring, with a hydroxyl group attached to the pyridine ring. This unique arrangement confers the compound with specific chemical and biological properties that make it an interesting target for drug discovery and development.

In recent years, extensive research has been conducted to explore the potential of 3-Pyrrolidin-2-yl-pyridin-2-ol in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Studies have shown that this compound can modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are crucial for maintaining brain function and mood regulation.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 3-Pyrrolidin-2-yl-pyridin-2-ol. The researchers found that the compound exhibits potent serotonin reuptake inhibition (SRI) activity, making it a potential candidate for the treatment of depression and anxiety disorders. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are essential for developing effective therapeutic agents.

Beyond its potential in neurological disorders, 3-Pyrrolidin-2-yl-pyridin-2-ol has also shown promise in other areas of medicine. For instance, preliminary studies have indicated that the compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, research is ongoing to evaluate its potential as an antiviral agent, particularly against RNA viruses like influenza and SARS-CoV-2.

The synthesis of 3-Pyrrolidin-2-yl-pyridin-2-ol has been optimized using various methodologies to improve yield and purity. One common approach involves the condensation of 2-chloropyridine with 2-pyrrolidinemethanol followed by dehydrohalogenation to form the desired product. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have further enhanced the efficiency and scalability of the production process.

In terms of safety and regulatory considerations, 3-Pyrrolidin-2-yl-pyridin-2-ol has undergone extensive toxicological evaluation to ensure its safety for human use. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, ongoing clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The future outlook for 3-Pyrrolidin-2-yl-pyridin-2-ol is promising, with several pharmaceutical companies investing in its development as a potential new drug candidate. The compound's unique chemical structure and multifaceted biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments for a variety of conditions.

In conclusion, 3-Pyrrolidin-2-yl-pyridin-2-ol (CAS No. 1270333-33-9) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential applications in treating neurological disorders, inflammation, and viral infections highlight its versatility and therapeutic value. As further studies are conducted and more data becomes available, it is anticipated that this compound will contribute significantly to improving patient outcomes and quality of life.